(S)-N-[4-[[(2-Amino-1,4,5,6,7,8-hexahydro-4-oxo-6-pteridinyl)methyl]amino]benzoyl]-L-glutamic Acid Mono(4-methylbenzenesulfonate)

Specification

• Molecular Formula: C26H33N7O9S
• Molecular Weight: 619.6 g/mol
• IUPAC Name: 2-[[4-[(2-amino-4-oxo-4a,5,6,7-tetrahydro-3H-pteridin-6-yl)methylamino]benzoyl]amino]-5-hydroperoxypentanoic acid;4-methylbenzenesulfonic acid
• Standard InChI: InChI=1S/C19H25N7O6.C7H8O3S/c20-19-25-15-14(17(28)26-19)23-12(9-22-15)8-21-11-5-3-10(4-6-11)16(27)24-13(18(29)30)2-1-7-32-31;1-6-2-4-7(5-3-6)11(8,9)10/h3-6,12-14,21,23,31H,1-2,7-9H2,(H,24,27)(H,29,30)(H3,20,22,25,26,28);2-5H,1H3,(H,8,9,10)
• Standard InChI Key: AKJZWWRVQRFAFG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)O.C1C(NC2C(=O)NC(=NC2=N1)N)CNC3=CC=C(C=C3)C(=O)NC(CCCOO)C(=O)O

Introduction

Chemical Identity and Structural Characteristics

Molecular and Structural Data

The compound’s chemical identity is defined by its systematic IUPAC name and key identifiers:

Property	Value
CAS Number	144077-69-0
Molecular Formula	$\text{C}_{26}\text{H}_{31}\text{N}_{7}\text{O}_{9}\text{S}$
Molecular Weight	617.63 g/mol
Synonyms	(6S)-Tetrahydrofolic Acid p-Toluenesulfonate Salt
MDL Number	MFCD31562874

The structure comprises a tetrahydrofolic acid backbone conjugated to a p-toluenesulfonate group via an amide linkage. The pteridinyl core contains a 2-amino-4-oxo moiety, while the glutamic acid residue ensures solubility in aqueous environments.

Stereochemical Configuration

The "(S)" designation indicates the stereospecific configuration at the sixth carbon of the tetrahydrofolic acid moiety, which is critical for its biological activity. This configuration aligns with the natural (6S)-form of tetrahydrofolate, ensuring compatibility with enzymatic binding sites.

Synthesis and Production

Laboratory-Scale Synthesis

The synthesis involves two primary steps:

• Reduction of Folic Acid: Folic acid is reduced to tetrahydrofolic acid using sodium borohydride ($\text{NaBH}_4$) under inert atmospheric conditions to prevent oxidation.

• Sulfonation: The tetrahydrofolic acid intermediate reacts with p-toluenesulfonic acid in the presence of a base such as triethylamine, forming the p-toluenesulfonate salt via proton transfer.

Industrial Manufacturing

Industrial processes optimize yield and purity through:

• Continuous-Flow Reactors: To maintain precise temperature control during reduction.

• Crystallization Techniques: Ethanol-water mixtures precipitate the product with >98% purity.

Chemical Properties and Reactivity

Stability and Solubility

The p-toluenesulfonate group significantly enhances stability against oxidative degradation compared to unmodified tetrahydrofolic acid. Solubility in water exceeds 50 mg/mL at 25°C, facilitating its use in biochemical assays.

Reaction Pathways

Reaction Type	Reagents/Conditions	Products
Oxidation	$\text{H}_2\text{O}_2$, pH 7.4	Dihydrofolic Acid
Reduction	$\text{NaBH}_4$, EtOH	Fully reduced folate derivatives
Substitution	Thiols, amines	Functionalized folate analogs

Research Applications

Biochemical Studies

The compound is employed as a cofactor in enzymatic assays involving:

• Methylenetetrahydrofolate Reductase (MTHFR): Critical for folate cycle analysis.

• Thymidylate Synthase: For studying nucleotide biosynthesis.

Pharmaceutical Development

As a stable folate source, it is investigated for:

• Folate Deficiency Therapies: Improved bioavailability over folic acid.

• Chemotherapy Adjuvants: To mitigate toxicity of antifolate drugs.

Mechanism of Action

The compound serves as a one-carbon unit donor in metabolic pathways, including:

• Purine and Pyrimidine Synthesis: Via formyl and methyl group transfer.

• Homocysteine Remethylation: Supporting cardiovascular health through homocysteine regulation.

Comparative Analysis with Analogous Compounds

Compound	Stability	Solubility	Biological Activity
Folic Acid	Low	Moderate	Pro-drug requiring reduction
(6S)-Tetrahydrofolic Acid	Moderate	High	Direct cofactor activity
This Compound	High	Very High	Enhanced pharmacokinetics